Cas no 190907-46-1 (3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile)

3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile is a heterocyclic compound featuring a fused benzodioxole and dihydroisoxazole ring system, with a nitrile functional group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of the nitrile group enhances its utility in further functionalization, such as hydrolysis or reduction, while the benzodioxole moiety contributes to potential bioactivity. Its rigid scaffold is advantageous for designing compounds with specific steric and electronic properties, suitable for applications in medicinal chemistry and agrochemical research. The compound's stability and synthetic versatility underscore its importance in advanced chemical synthesis.

3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile structure

190907-46-1 structure

Product Name:3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile

CAS No:190907-46-1

MF:C₁₁H₈N₂O₃

MW:216.19282245636

CID:5221189

Update Time:2026-03-07

3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile
- 3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carbonitrile
- Inchi： 1S/C11H8N2O3/c12-5-8-4-9(13-16-8)7-1-2-10-11(3-7)15-6-14-10/h1-3,8H,4,6H2
- InChI Key： GQPRHPWCDUSHLS-UHFFFAOYSA-N
- SMILES： O1C(C#N)CC(C2=CC=C3OCOC3=C2)=N1

3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM512871-1g	3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carbonitrile	190907-46-1	97%	1g	$480	2023-03-10
Ambeed	A955188-1g	3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydroisoxazole-5-carbonitrile	190907-46-1	97%	1g	$490.0	2024-04-22

3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Distributed research: a new paradigm for undergraduate research and global problem solving†

Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
5. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090

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Additional information on 3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile

3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 190907-46-1)

The compound 3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 190907-46-1) is a highly specialized organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its benzo[1,3]dioxole ring system fused with an isoxazole moiety, which contributes to its intriguing electronic properties and potential bioactivity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of 3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile involves a multi-step process that typically begins with the preparation of the benzo[1,3]dioxole core. This is often achieved through the oxidation of suitable diols or via cyclization reactions under specific conditions. The subsequent incorporation of the isoxazole ring and the cyano group requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed methodologies such as the Huisgen cycloaddition or other click chemistry approaches to streamline the synthesis process.

One of the most promising applications of this compound lies in its potential as a modulator of cellular signaling pathways. Recent studies have demonstrated that 3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a valuable tool in drug design. For instance, a 2023 study published in *Nature Communications* highlighted its ability to inhibit the activity of the adenosine A2A receptor, a target for treating neurodegenerative diseases such as Parkinson's disease.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. Its rigid structure and electron-withdrawing groups make it an ideal candidate for use in organic electronics. A 2022 study in *Advanced Materials* reported that films composed of this compound exhibit superior charge transport properties, suggesting its potential application in flexible electronics and optoelectronic devices.

The structural uniqueness of 3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile also lends itself to investigations into supramolecular chemistry. Researchers have utilized this compound as a building block for self-assembled structures due to its ability to form hydrogen bonds and π–π interactions with other molecules. Such studies have implications for the development of novel materials with tailored properties for sensing or catalytic applications.

From an environmental standpoint, understanding the toxicological profile and biodegradation pathways of this compound is crucial for its safe handling and application. Preliminary studies indicate that it exhibits low acute toxicity in standard assays; however, further research is required to assess its long-term effects on ecosystems.

In conclusion, 3-Benzo[1,3]dioxol-5-yl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 190907-46